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Compound of Interest

Compound Name: N-Palmitoyl-L-aspartate

Cat. No.: B1678353 Get Quote

Disclaimer: N-Palmitoyl-L-aspartate is a research compound with limited currently published

applications in neuroscience. The information herein combines its one documented activity with

proposed investigational uses based on its chemical structure. The protocols provided are

established methodologies that can be adapted for its study.

Introduction
N-Palmitoyl-L-aspartate is a naturally occurring N-acyl amide, a class of lipid signaling

molecules that includes well-studied neuromodulators like Palmitoylethanolamide (PEA) and N-

arachidonoyl glycine (NAGly). Structurally, it consists of a 16-carbon saturated fatty acid

(palmitic acid) linked via an amide bond to the amino acid L-aspartate. This unique structure

suggests potential interactions with multiple cellular signaling pathways.

Currently, its primary documented bioactivity is the inhibition of the Hedgehog (Hh) signaling

pathway. However, its structural similarity to other anti-inflammatory and neuromodulatory N-

acyl amides, combined with the presence of the L-aspartate moiety (related to the excitatory

neurotransmitter L-aspartate), makes it a compound of interest for broader neuroscience

research, particularly in the fields of neurodevelopment, neuroinflammation, and neuronal

signaling.

Data Presentation
Quantitative data for N-Palmitoyl-L-aspartate in neuroscience applications is not widely

available. The tables below summarize its known properties and provide context by comparing
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it to related, well-characterized N-acyl amides.

Table 1: Physicochemical Properties and Known Biological Activity of N-Palmitoyl-L-aspartate

Property Value Reference

Formal Name
N-(1-oxohexadecyl)-L-aspartic

acid

CAS Number 1782-17-8

Molecular Formula C₂₀H₃₇NO₅

Formula Weight 371.5 g/mol

Solubility (approx.)

DMF: 20 mg/mLDMSO: 15

mg/mLEthanol: 25 mg/mLPBS

(pH 7.2): 2 mg/mL

Known Biological Activity

Inhibits Hedgehog signaling

stimulated by Smoothened

agonist (SAG). Does not alter

cannabinoid receptor or FAAH

activity.

Table 2: Comparison with Structurally Related N-Acyl Amides (for Investigational Context)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1678353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Common Acyl
Chain

Headgroup
Key
Neuroscience
Targets

Primary
Investigated
Effects

N-Palmitoyl-L-

aspartate
Palmitic Acid L-Aspartate

Hedgehog

Pathway

Inhibition of Hh

signaling

Palmitoylethanol

amide (PEA)
Palmitic Acid Ethanolamine PPAR-α, GPR55

Anti-

inflammatory,

analgesic[1][2]

N-Arachidonoyl

glycine (NAGly)
Arachidonic Acid Glycine GPR18

Antinociceptive,

anti-

inflammatory[3]

[4]

Application 1: Inhibition of Hedgehog Signaling
(Established Application)
Application Note
The Hedgehog (Hh) signaling pathway is crucial for embryonic development, particularly for

patterning the central nervous system. Its aberrant reactivation in adults is implicated in

neurodegenerative diseases and cancers, including medulloblastoma. N-Palmitoyl-L-
aspartate is reported to inhibit Hh signaling downstream of activation by Smoothened (SMO)

agonists, making it a useful tool for studying Hh pathway dynamics and for screening potential

therapeutic strategies targeting this pathway.

Signaling Pathway Diagram
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Nucleus

Smoothened Agonist
(e.g., SAG)

Smoothened (SMO)

Activates

PKA

Inhibits

GLI

Phosphorylates &
Inhibits GLI processing

SUFU

Sequesters

GLI (Active)

Activation & Translocation

Nucleus

Target Gene
Expression

(e.g., Gli1, Ptch1)

Transcription

N-Palmitoyl-L-aspartate
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Seed BV-2 Microglia
in 24-well plate

Culture for 24h
(until 80% confluent)

Pre-treat with
N-Palmitoyl-L-aspartate

(or Vehicle) for 1h

Stimulate with LPS
(100 ng/mL)

Incubate for 24h

Collect Supernatant

Measure TNF-α levels
via ELISA

Analyze Data:
Compare treated vs. control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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